Cas no 1808828-22-9 ([(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine)

• Product Name: [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine
• CAS No: 1808828-22-9
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 6022741
• PubChem ID: 99795791
• Update Time: 2025-07-20

[(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Z1845260675
• [(dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine
• N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-N-methylprop-2-yn-1-amine
• EN300-6627762
• AKOS033622209
• [(4,5-dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine
• 1808828-22-9
• [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C13H18N4/c1-3-8-16(2)9-12-14-15-13(10-4-5-10)17(12)11-6-7-11/h1,10-11H,4-9H2,2H3
• InChI Key： KVLMLQDOKXOCIX-UHFFFAOYSA-N
• SMILES： N1(C(CN(C)CC#C)=NN=C1C1CC1)C1CC1

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34Ų

Additional information on [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine

Introduction to [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine (CAS No. 1808828-22-9)

Compound with the chemical name [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine (CAS No. 1808828-22-9) represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including Dicyclopropyl and 1,2,4-triazol moieties, suggests a high degree of molecular complexity that could contribute to its pharmacological properties.

The Dicyclopropyl group is particularly noteworthy as it introduces rigidity to the molecular framework, which can influence both the solubility and binding affinity of the compound. This structural feature is often exploited in medicinal chemistry to enhance metabolic stability and reduce off-target effects. The 1,2,4-triazol ring, on the other hand, is a well-known pharmacophore that has been extensively studied for its bioactivity. Triazoles are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery.

The compound also incorporates a methyl group and a prop-2-yn-1 group, which further diversify its chemical profile. The propargyl group (-C≡CH) is particularly interesting as it can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This reactivity makes the compound a versatile building block for the development of novel pharmaceuticals.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The unique structural features of [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine make it a promising candidate for further investigation in this area. Studies have shown that triazole derivatives can interact with neurotransmitter receptors and ion channels, suggesting potential applications in the treatment of conditions such as depression, anxiety, and epilepsy.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the Dicyclopropyl group necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Similarly, the incorporation of the propargyl group requires careful control to prevent over-reaction or polymerization.

One of the key challenges in working with this compound is its potential sensitivity to environmental conditions such as moisture and light. As with many heterocyclic compounds, [(Dicyclopropyl-4h-1,2,4-triazol-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine may require storage under inert conditions to maintain its stability. This aspect is crucial for both laboratory research and potential industrial-scale production.

The pharmacological evaluation of this compound has only just begun, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its interaction with specific enzymes or receptors could lead to the development of new therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, [(Dicyclopropyl-4h-1,2,4-triazol-3-ytl)methyl](methyl)(prop--yn-l)-amine (CAS No. 1808828--22--9) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases. Further studies are needed to fully elucidate its pharmacological properties and explore its therapeutic applications.